Cas no 914349-24-9 (tert-Butyl 3-bromo-5-methyl-1H-indole-1-carboxylate)

• Product Name: tert-Butyl 3-bromo-5-methyl-1H-indole-1-carboxylate
• CAS No: 914349-24-9
• MF: C₁₄H₁₆BrNO₂
• MW: 310.186343193054
• MDL: MFCD05864764
• CID: 1025892
• PubChem ID: 40428549
• Update Time: 2025-04-20

tert-Butyl 3-bromo-5-methyl-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-Bromo-5-methylindole
• tert-Butyl 3-bromo-5-methyl-1H-indole-1-carboxylate
• 914349-24-9
• 3-Bromo-5-methyl-1H-indole, N-BOC protected
• MFCD05864764
• tert-butyl 3-bromo-5-methylindole-1-carboxylate
• DTXSID90654334
• SCHEMBL2111547
• PS-7089
• AKOS016004438
• 3-BROMO-5-METHYLINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AMY26960
• SY109717

• MDL： MFCD05864764
• Inchi： 1S/C14H16BrNO2/c1-9-5-6-12-10(7-9)11(15)8-16(12)13(17)18-14(2,3)4/h5-8H,1-4H3
• InChI Key： OZMQFZLYHMJMSA-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(=O)OC(C)(C)C)C2C=CC(C)=CC=21

Computed Properties

• Exact Mass: 309.03644g/mol
• Monoisotopic Mass: 309.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 31.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids